Cas no 2229479-74-5 (3-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 2229479-74-5
• MF: C₉H₁₃N₅
• MW: 191.233020544052
• CID: 5854426
• PubChem ID: 165850461
• Update Time: 2025-11-01

3-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-5-amine
• EN300-1806732
• 2229479-74-5

• Inchi： 1S/C9H13N5/c1-6-7(5-11-13(6)2)8-4-9(10)14(3)12-8/h4-5H,10H2,1-3H3
• InChI Key： DLGMELPSRZTWFB-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(C=N1)C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 191.11709544g/mol
• Monoisotopic Mass: 191.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 61.7Ų

Additional information on 3-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-5-amine

Professional Introduction to Compound with CAS No. 2229479-74-5 and Product Name: 3-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-5-amine

The compound with the CAS number 2229479-74-5 and the product name 3-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-5-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, characterized by its unique pyrazole framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates multiple functional groups that contribute to its versatile reactivity and biological activity.

Pyrazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in 3-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-5-amine enhances its interaction with biological targets, making it a promising candidate for further investigation. Recent studies have highlighted the importance of pyrazole-based compounds in the development of novel therapeutic agents, particularly in the treatment of chronic diseases and oncological conditions.

In the context of contemporary research, the synthesis and characterization of 3-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-5-amine have been facilitated by advanced synthetic methodologies. These methods include multi-step organic synthesis, catalytic processes, and computational modeling, which have significantly improved the efficiency and yield of complex molecular constructions. The incorporation of dimethyl and methyl groups in the pyrazole ring system not only influences the electronic properties of the molecule but also enhances its solubility and bioavailability.

The pharmacological potential of 3-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-5-amine has been explored through various in vitro and in vivo studies. Research indicates that this compound exhibits significant inhibitory effects on several enzymes and receptors involved in disease pathogenesis. For instance, preliminary data suggest that it may interfere with kinases and other signaling molecules that play a crucial role in cancer progression. Additionally, its ability to modulate inflammatory pathways makes it a candidate for therapeutic intervention in autoimmune disorders.

One of the most compelling aspects of 3-(1,5-dimethyl-1H-pyrazol-4-yl)-1-methyl-1H-pyrazol-5-amine is its structural versatility. Chemists have leveraged this flexibility to design derivatives with enhanced pharmacological profiles. By modifying specific functional groups or introducing new ones, researchers can fine-tune the biological activity of the compound to target specific diseases more effectively. This adaptability is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

The synthesis of 3-(1,5-dimethyl-1H-pyrazol-4-ylyl)-methylidene pyrimidinethiones has also been documented as a key step in developing related compounds. This reaction pathway demonstrates the compound's utility as a building block for more complex molecules. The use of palladium-catalyzed cross-coupling reactions has further streamlined the process, enabling scalable production for both research and commercial purposes.

From a computational chemistry perspective, 3-(1,5-dimethylpyrazolylmethylene)pyrimidinethiones have been subjected to detailed molecular modeling studies. These simulations have provided insights into the interactions between the compound and biological targets at an atomic level. Such information is invaluable for rational drug design, as it allows researchers to predict binding affinities and optimize molecular structures before conducting expensive experimental trials.

The future prospects for 3-(1,5-dimethylpyrazolylmethylene)pyrimidinethiones are promising, with ongoing research focusing on their potential applications in personalized medicine. By integrating genomics and proteomics data with traditional pharmacological approaches, scientists aim to develop tailored treatments that address individual patient needs. The structural features of this compound make it an ideal candidate for such personalized therapeutic strategies.

In conclusion,3-(Dimethylpyrazolylmethylene)pyrimidinethiones represent a significant advancement in pharmaceutical chemistry. Their unique molecular structure and diverse biological activities position them as valuable tools for drug discovery and development. As research continues to uncover new applications for these compounds,3-(Dimethylpyrazolylmethylene)pyrimidinethiones are likely to play a crucial role in addressing some of the most pressing challenges in modern medicine.